Cas no 52518-11-3 (1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo-)
52518-11-3 structure
Product Name:1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo-
CAS No:52518-11-3
MF:C13H20O4
MW:240.295504570007
CID:359428
PubChem ID:23330004
Update Time:2025-04-19
1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo-
- 7-(3-methoxy-5-oxocyclopenten-1-yl)heptanoic acid
- 4-methoxy-2-(6-carboxyhexyl)cyclopent-2-en-1-one
- QZCRXWLNVKNENY-UHFFFAOYSA-N
- 7-(3-METHOXY-5-OXOCYCLOPENT-1-EN-1-YL)HEPTANOIC ACID
- SCHEMBL11478391
- 52518-11-3
- DTXSID50632976
-
- Inchi: 1S/C13H20O4/c1-17-11-8-10(12(14)9-11)6-4-2-3-5-7-13(15)16/h8,11H,2-7,9H2,1H3,(H,15,16)
- InChI Key: QZCRXWLNVKNENY-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(C1)=O)CCCCCCC(=O)O
Computed Properties
- Exact Mass: 240.1362
- Monoisotopic Mass: 240.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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